Cas no 1343993-36-1 (2-{4-(benzyloxy)carbonylpiperazin-1-yl}propanoic acid)

• Product Name: 2-{4-(benzyloxy)carbonylpiperazin-1-yl}propanoic acid
• CAS No: 1343993-36-1
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 5855927
• PubChem ID: 62317758
• Update Time: 2025-06-30

2-{4-(benzyloxy)carbonylpiperazin-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetic acid, α-methyl-4-[(phenylmethoxy)carbonyl]-
• 2-{4-(benzyloxy)carbonylpiperazin-1-yl}propanoic acid
• 2-{4-[(benzyloxy)carbonyl]piperazin-1-yl}propanoic acid
• EN300-2255738
• 2-(4-((Benzyloxy)carbonyl)piperazin-1-yl)propanoic acid
• AKOS011601782
• 1343993-36-1

• Inchi： 1S/C15H20N2O4/c1-12(14(18)19)16-7-9-17(10-8-16)15(20)21-11-13-5-3-2-4-6-13/h2-6,12H,7-11H2,1H3,(H,18,19)
• InChI Key： RDPPBWNFCRRWBC-UHFFFAOYSA-N
• SMILES： N1(C(C)C(O)=O)CCN(C(OCC2=CC=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 456.9±45.0 °C(Predicted)
• pka: 2.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{4-(benzyloxy)carbonylpiperazin-1-yl}propanoic acid

2-{4-(Benzyloxy)carbonylpiperazin-1-yl}propanoic acid: A Comprehensive Overview

The compound 2-{4-(benzyloxy)carbonylpiperazin-1-yl}propanoic acid, identified by its CAS Registry Number 1343993-36-1, is a specialized chemical entity that has garnered significant attention in the field of biomedical research and pharmaceutical development. This compound belongs to a class of aminocarbonyl derivatives, characterized by its unique combination of a piperazine ring, a benzyloxy group, and a propanoic acid moiety. Its structural complexity renders it highly versatile for various applications, particularly in the design of biologically active molecules and therapeutic agents.

Over the past few years, advancements in drug delivery systems and targeted therapies have underscored the potential of compounds like 2-{4-(benzyloxy)carbonylpiperazin-1-yl}propanoic acid. The piperazine ring, a six-membered saturated ring with two nitrogen atoms, serves as a critical scaffold for attaching functional groups that enhance bioavailability and pharmacokinetics. The benzyloxy group, derived from benzyl alcohol, contributes to the compound's hydrophilicity while also offering opportunities for metabolic stability. Meanwhile, the propanoic acid component provides a reactive site for further modifications, enabling the creation of site-specific drugs and biological probes.

Recent studies have highlighted the utility of this compound in peptide synthesis and bioconjugation technologies. For instance, its carbonyl group can act as a linker to couple with various biomolecules, such as antibodies, enzymes, or imaging agents, facilitating the development of multifunctional theranostics. This approach has been particularly promising in the realm of cancer research, where the integration of diagnostic and therapeutic functionalities into a single molecule is highly desirable.

Moreover, the compound's ability to form stable co-crystals and nanoparticles has opened new avenues for drug formulation. These advanced delivery systems not only improve the solubility and stability of the drug but also enable controlled release, which is crucial for managing therapeutic indices and minimizing adverse effects. Experimental data from recent investigations suggest that 2-{4-(benzyloxy)carbonylpiperazin-1-yl}propanoic acid can be incorporated into liposomal formulations and biodegradable polymers, further enhancing its utility in precision medicine.

Another area of active research involving this compound is its role in vaccine development. The piperazine moiety has been explored as a carrier system for antigens, leveraging its ability to enhance immunogenicity and stability. Furthermore, the benzyloxy group's hydrophilic nature aids in immune modulation, making it a valuable component in next-generation vaccines targeting diseases such as infectious diseases and cancer.

Looking ahead, the ongoing advancements in artificial intelligence (AI)-driven drug discovery are expected to further illuminate the potential of 2-{4-(benzyloxy)carbonylpiperazin-1-yl}propanoic acid. Machine learning algorithms can be employed to predict its interactions with biological targets, optimize its structure for enhanced efficacy, and identify novel applications in regenerative medicine and gene therapy. Such innovations are poised to transform the landscape of biomedical engineering and therapeutic innovation.

In conclusion, 2-{4-(benzyloxy)carbonylpiperazin-1-yl}propanoic acid stands as a testament to the intricate interplay between chemistry and biology in modern drug discovery. Its unique structure, coupled with its versatile functional groups, positions it at the forefront of biopharmaceutical research. As scientific inquiry continues to unravel new dimensions of this compound's potential, it is likely to play an increasingly pivotal role in shaping the future of medical science and healthcare innovation.